5-(tert-Butoxycarbonylamino)-4-cyano-3-methylthiophene-2-carboxylic Acid

• IUPAC Name: 4-cyano-3-methyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]thiophene-2-carboxylic acid
• InChI: InChI=1S/C12H14N2O4S/c1-6-7(5-13)9(19-8(6)10(15)16)14-11(17)18-12(2,3)4/h1-4H3,(H,14,17)(H,15,16)
• InChI Key: ULQSRNKILRDFLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)OC(C)(C)C)C(=O)O
• Molecular Formula: C12H14N2O4S
• Molecular Weight: 282.32 g/mol

Description

The compound “5-(tert-Butoxycarbonylamino)-4-cyano-3-methylthiophene-2-carboxylic Acid” is a type of tert-butyloxycarbonyl-protected amino acid. The tert-butyloxycarbonyl (Boc) group is a commonly used reagent for protecting amino acid groups.

Synthesis Analysis

The synthesis of this compound involves the use of amino acid ionic liquids (AAILs) for organic synthesis. A series of room-temperature ionic liquids derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs) are prepared. The resulting protected AAILs are used as the starting materials in dipeptide synthesis with commonly used coupling reagents.

Chemical Reactions Analysis

The chemical reactions involving this compound primarily focus on its use in dipeptide synthesis. The distinctive coupling reagent N, N ′-diethylene- N ′′-2-chloroethyl thiophosphoramide is found to enhance amide formation in the Boc-AAILs without the addition of base, giving the dipeptides in satisfactory yields in 15 min.

Mechanism of Action

The mechanism of action of this compound in organic synthesis involves its multiple reactive groups. Care should be taken when using amino acid ionic liquids (AAILs) for organic synthesis because of their multiple reactive groups.

Future Directions

The future directions for the use of this compound could involve expanding the applicability of AAILs in organic synthesis. This could be achieved by preparing a series of room-temperature ionic liquids derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs).

Synthesis routes and methods

Procedure details

The compound prepared in Example 221 (0.200 g) was suspended in methanol (10 mL) and aqueous sodium hydroxide solution (2 mol/L; 3.375 mL) was added and the reaction mixture stirred at 50° C. overnight. The reaction mixture was cooled to room temperature and concentrated under reduced pressure to afford a solid, which was dissolved in water, acidified to pH 1 and filtered to furnish the title compound (0.177 g) with the following physical properties.